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Compound of Interest

Compound Name: 2-Fluorophenyl cyclopentyl ketone

Cat. No.: B049525

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluorophenyl cyclopentyl ketone is a chemical intermediate with the molecular formula
C12H13FO.[1] It is primarily recognized as a precursor in the synthesis of various
pharmaceutical compounds, including fluoroketamine.[2][3][4] This technical guide provides a
comprehensive overview of the known physical properties of 2-Fluorophenyl cyclopentyl
ketone, detailed experimental protocols for its synthesis, and a logical workflow diagram.

Core Physical Properties

The physical characteristics of 2-Fluorophenyl cyclopentyl ketone are essential for its
handling, application in synthetic chemistry, and for analytical purposes. The available data is
summarized in the table below.
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Property Value Units Notes

Molecular Formula C12H13FO [1112]

Molecular Weight 192.23 g/mol [4]

Appearance White crystalline solid [1]

Boiling Point 275.8 °C at 760 mmHg[1][5]
Density 1.131 g/cm3 [1]

Refractive Index 1.532 [1]

Slightly soluble in
Chloroform and
Solubility Methanol. Soluble in [11[2]
Methyl Acetate (20
mg/ml).

Room Temperature,
Storage Temperature sealed in dry °C [1][6]

conditions.

As an analytical

Purity >98%
reference standard[2]
Flash Point 110.9 °C [1]
Vapor Pressure 0.00498 mmHg at 25°CJ[1]

Experimental Protocols

A key application of 2-Fluorophenyl cyclopentyl ketone is as a starting material in multi-step
syntheses. The following protocol details its preparation from 2-fluorobenzonitrile.

Synthesis of 2-Fluorophenyl Cyclopentyl Ketone

This protocol is based on the reaction of a Grignard reagent with a nitrile.[3][7]

Materials:
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2-fluorobenzonitrile

Cyclopentylmagnesium bromide (2 M solution in THF)
Copper(l) bromide (CuBr)

Anhydrous Tetrahydrofuran (THF)

5% Sulfuric acid solution

Ether

Anhydrous Magnesium sulfate (MgSQOa)

Ethyl acetate

Hexane

Procedure:

To a reaction vessel containing 80 mL of anhydrous THF, add 2-fluorobenzonitrile (5.0 g,
41.01 mmol).

Add cyclopentylmagnesium bromide (20.51 mL of a 2 M solution in THF, 41.01 mmol) and a
catalytic amount of CuBr (0.100 g) to the reaction mixture.

The reaction is conducted under an inert argon atmosphere at 60 °C with continuous stirring
for 15 hours.

Upon completion, the reaction mixture is cooled to 0 °C.

A 5% solution of sulfuric acid is added to the cooled mixture, and it is stirred for an additional
15 hours.

The resulting mixture is extracted three times with ether.
The combined organic layers are dried over anhydrous MgSOa.

The solvent is removed under reduced pressure (concentrated).
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e The remaining residue is purified by column chromatography using a mixture of ethyl acetate
and hexane as the eluent to yield the final product, 2-fluorophenyl cyclopentyl ketone.

Expected Yield: Approximately 40% (3.085 g).[3]

Confirmation: The product can be confirmed by mass spectrometry, with an expected m/z of
192.15 (M+1)*.[3]

Diagrams
Synthesis Workflow of 2-Fluorophenyl Cyclopentyl
Ketone

The following diagram illustrates the key steps in the synthesis of 2-Fluorophenyl cyclopentyl
ketone.
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Start: 2-fluorobenzonitrile
and Cyclopentylmagnesium bromide

Reaction in THF with CuBr catalyst

(60 °C, 15h, Argon)

Quenching with 5% H2SO0a4
(0 °C, 15h)

Extraction with Ether

Drying of Organic Phase
(anhydrous MgSOa)

Solvent Evaporation

Purification by Column Chromatography
(Ethyl acetate/Hexane)

End Product:
2-Fluorophenyl cyclopentyl ketone

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Fluorophenyl cyclopentyl ketone.

Logical Relationship of Physical Properties
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This diagram shows the interconnectedness of the fundamental physical properties of the
compound.

2-Fluorophenyl

cyclopentyl ketone

Molecular Formula Physical State 2 5 AR
(C12H3FO) (White crystalline solid) Thermal Properties Bulk Properties Solubility
Molecular Weight Boiling Point Flash Point Density Refractive Index
(192.23 g/mol) (275.8 °C) (110.9 °C) (1.131 glem?) (1.532)

Click to download full resolution via product page

Caption: Interrelation of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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